![molecular formula C15H13N3O B7513942 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide](/img/structure/B7513942.png)
1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide, also known as MQC, is a synthetic compound that has been widely studied for its potential use in scientific research. MQC is a heterocyclic compound that belongs to the pyrrole-2-carboxamide family. It has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The exact mechanism of action of 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide is not fully understood, but it is believed to act as a positive allosteric modulator of certain neurotransmitter receptors, including the α7 nicotinic acetylcholine receptor and the GABA-A receptor. By modulating the activity of these receptors, this compound is thought to enhance neurotransmission and reduce excitability in the brain.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including the ability to modulate neurotransmitter release, enhance synaptic plasticity, and reduce inflammation. It has also been found to exhibit anticonvulsant and antinociceptive effects, as well as potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide in lab experiments is its ability to modulate the activity of specific neurotransmitter receptors, allowing for the study of their function and potential therapeutic targets. However, one limitation is that the exact mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide. One area of interest is the development of more selective and potent analogs of this compound that can be used to target specific neurotransmitter receptors. Another area of interest is the investigation of the potential therapeutic applications of this compound, particularly in the treatment of epilepsy and chronic pain. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and its effects on neurotransmitter systems in the brain.
Synthesis Methods
The synthesis of 1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide involves a multi-step process that begins with the reaction of 2,5-dimethoxyaniline with ethyl oxalyl chloride to form an intermediate compound. This intermediate is then treated with sodium methoxide to form 1-methyl-5-nitroquinoline-2-carboxylic acid ethyl ester. The final step involves the reduction of the nitro group to an amine using palladium on carbon and hydrogen gas.
Scientific Research Applications
1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to exhibit a range of pharmacological activities, including the ability to modulate the activity of certain neurotransmitter receptors. This compound has also been found to exhibit anticonvulsant and antinociceptive effects, making it a potential candidate for the treatment of epilepsy and chronic pain.
properties
IUPAC Name |
1-methyl-N-quinolin-5-ylpyrrole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O/c1-18-10-4-8-14(18)15(19)17-13-7-2-6-12-11(13)5-3-9-16-12/h2-10H,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFINZFRQXNKPQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(=O)NC2=CC=CC3=C2C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.